Cas no 366-18-7 (2,2'-Bipyridine)
2,2'-Bipyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,2'-Bipyridine
- 2,2-BIPYRIDINE
- 2,2'-BIPYRIDYL
- 2,2-BIPYRIDYL
- 2-PYRIDIN-2-YLPYRIDINE
- A,A'-DIPYRIDYL
- ALPHA, ALPHA'-BIPYRIDINE
- ALPHA, ALPHA'-BIPYRIDYL
- ALPHA,ALPHA'-DIPYRIDYL
- BIPY
- BIPYRIDINE(2,2'-)
- CI-588
- 'LGC' (1607)
- ,’-Dipyridyl
- 2-(2-Pyridyl)pyridine
- 2,2’-bipyridin
- 2,2’-dipyridine
- 2,2'-Bipyridin
- 2,2'-Dipyridine
- 2,2’-Dipyridyl
- 2,2′-Bipyridyl
- 2,2'-Dipyridyl
- 2,2-Dipyridyl
- 2.2'-Bipyridine
- [2,2]Bipyridinyl
- 2,2`-Bipyridyl
- 2,2‘-Dipyridyl
- 2,2’-Bipyridyl
- 2,2'-BIPYRIDINE-3,3'-DIOL
- Bipyridine
- dipyridyl
- bpy
- 2,2-Dipyridyl;α,α'-Dipyridyl;2,2'-Bipyridine
- alpha,alpha'-Bipyridyl
- Bipyridyl
- alpha,alpha'-Dipyridine
- AA-DP
- 2-(pyridin-2-yl)pyridine
- .alpha.,.alpha.'-Bipyridine
- alpha,alpha'-Bipyridine
- alpha,alpha'-Dwupirydylu [Polish]
- Umdipyridyl
- [2
- 2,2'-Bipyridyl,99%
-
- MDL: MFCD00006212
- Inchi: 1S/C10H8N2/c1-3-7-11-9(5-1)10-6-2-4-8-12-10/h1-8H
- InChI Key: ROFVEXUMMXZLPA-UHFFFAOYSA-N
- SMILES: C1C=NC(C2N=CC=CC=2)=CC=1
- BRN: 0113089
Computed Properties
- Exact Mass: 156.06900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: Not available
- Density: 1.1668 (rough estimate)
- Melting Point: 70-73 °C (lit.)
- Boiling Point: 273 °C(lit.)
- Flash Point: 121 °C
- Refractive Index: 1.4820 (estimate)
- PH: 7.5 (5g/l, H2O, 25℃)
- Solubility: 5.5g/l
- Water Partition Coefficient: 5.5 g/L 22 ºC
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, most common metals. May be light sensitive.
- PSA: 25.78000
- LogP: 2.14360
- Sensitiveness: Sensitive to light
- Merck: 3347
- Solubility: Not available
2,2'-Bipyridine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H301+H311
- Warning Statement: P280,P301+P310,P312
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 21-25
- Safety Instruction: S36/37-S45-S36/37/39-S26
- FLUKA BRAND F CODES:8
- RTECS:DW1750000
-
Hazardous Material Identification:
- HazardClass:6.1
- PackingGroup:III
- TSCA:Yes
- Toxicity:LD50 i.p. in mice: 200 mg/kg (Grady)
- Storage Condition:Store at room temperature
- Safety Term:6.1
- Packing Group:III
- Risk Phrases:R25
- Packing Group:III
- Hazard Level:6.1
2,2'-Bipyridine Customs Data
- HS CODE:29333999
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2'-Bipyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003434-25g |
2,2'-Dipyridyl |
366-18-7 | 98% | 25g |
£11.00 | 2022-02-28 | |
| Fluorochem | 003434-100g |
2,2'-Dipyridyl |
366-18-7 | 98% | 100g |
£20.00 | 2022-02-28 | |
| Fluorochem | 003434-250g |
2,2'-Dipyridyl |
366-18-7 | 98% | 250g |
£87.00 | 2022-02-28 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-2.5G |
2,2'-Bipyridine |
366-18-7 | 99% | 2.5g |
¥296.7 | 2023-10-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-10G |
2,2'-Bipyridine |
366-18-7 | 99% | 10g |
¥545.78 | 2023-10-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-25G |
2,2'-Bipyridine |
366-18-7 | 99% | 25g |
¥855.04 | 2023-10-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-100G |
2,2'-Bipyridine |
366-18-7 | 99% | 100g |
¥1904.4 | 2023-10-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-500G |
2,2'-Bipyridine |
366-18-7 | 99% | 500g |
¥9045.91 | 2023-10-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D216305-1KG |
2,2'-Bipyridine |
366-18-7 | 99% | 1kg |
¥12065.73 | 2023-10-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0460510267- 1g |
2,2'-Bipyridine |
366-18-7 | 99.5% | 1g |
¥ 21.1 | 2021-05-18 |
2,2'-Bipyridine Production Method
Production Method 1
1.2 Reagents: Water
2,2'-Bipyridine Raw materials
2,2'-Bipyridine Preparation Products
2,2'-Bipyridine Suppliers
2,2'-Bipyridine Related Literature
-
Jamie C. Wang,Sean P. Hill,Tristan Dilbeck,Omotola O. Ogunsolu,Tanmay Banerjee,Kenneth Hanson Chem. Soc. Rev. 2018 47 104
-
Katja Willinger,Katja Fischer,Roman Kisselev,Mukundan Thelakkat J. Mater. Chem. 2009 19 5364
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Ricardo Alvarez,Philipp P. Nievergelt,Ekaterina Slyshkina,Peter Müller,Roger Alberto,Bernhard Spingler Dalton Trans. 2020 49 9632
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Jin-Tao Wang,Qing Xia,Xiao-Hui Zheng,Huo-Yan Chen,Hui Chao,Zong-Wan Mao,Liang-Nian Ji Dalton Trans. 2010 39 2128
-
Qi-Pin Qin,Zhen-Feng Wang,Ming-Xiong Tan,Xiao-Ling Huang,Hua-Hong Zou,Bi-Qun Zou,Bei-Bei Shi,Shu-Hua Zhang Metallomics 2019 11 1005
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Additional information on 2,2'-Bipyridine
Introduction to 2,2'-Bipyridine (CAS No. 366-18-7) and Its Recent Applications in Chemical and Pharmaceutical Research
2,2'-Bipyridine, with the chemical formula C10H8N2 and CAS number 366-18-7, is a bidentate ligand widely recognized for its exceptional chelating properties. This heterocyclic organic compound consists of two pyridine rings connected by a methylene bridge, making it an ideal candidate for coordination chemistry. Over the years, 2,2'-bipyridine has found extensive applications in various fields, including catalysis, material science, and pharmaceuticals. Its unique structure allows it to form stable complexes with transition metals, which has been leveraged in the development of novel catalysts and functional materials.
The versatility of 2,2'-bipyridine stems from its ability to bind to metal ions through its nitrogen atoms, creating coordination complexes that exhibit a wide range of properties. These complexes have been extensively studied for their potential in industrial applications, such as in the synthesis of polymers and the development of luminescent materials. In recent years, significant advancements have been made in utilizing 2,2'-bipyridine-based complexes in pharmaceutical research. For instance, certain metalloporphyrins derived from 2,2'-bipyridine ligands have shown promise in photodynamic therapy due to their ability to generate reactive oxygen species upon light irradiation.
One of the most notable recent developments involves the use of 2,2'-bipyridine in the design of homogeneous catalysts for organic transformations. Researchers have demonstrated that 2,2'-bipyridine-metal complexes can facilitate highly selective reactions under mild conditions, making them attractive for green chemistry applications. For example, palladium(II) complexes containing 2,2'-bipyridine ligands have been employed in cross-coupling reactions, which are crucial for constructing complex organic molecules. These reactions often proceed with high yields and minimal byproducts, underscoring the importance of 2,2'-bipyridine in modern synthetic chemistry.
In the realm of pharmaceuticals, 2,2'-bipyridine has been explored as a pharmacophore in drug discovery. Its ability to form stable metal complexes has led to the development of novel therapeutic agents targeting various diseases. For instance, platinum-based anticancer drugs that incorporate 2,2'-bipyridine ligands have been investigated for their enhanced binding affinity and improved efficacy compared to traditional chemotherapeutic agents. Additionally, gold(I) complexes with 2,2'-bipyridine moieties have shown antiviral properties by inhibiting viral protease activity.
The material science applications of 2,2'-bipyridine are equally fascinating. Researchers have utilized this ligand to synthesize metal-organic frameworks (MOFs) with tailored properties for gas storage and separation applications. The porosity and stability of these MOFs make them promising candidates for carbon capture technologies and hydrogen storage systems. Furthermore, 2,2'-bipyridine-based polymers have been developed as conductive materials for use in organic electronics. These polymers exhibit excellent charge transport properties while maintaining mechanical flexibility.
The synthesis of 2,2'-bipyridine itself is another area of active research. While traditional methods involve condensation reactions between 1-amino-1-methylethane and acrylonitrile or cyanoacetamide derivatives under acidic conditions at elevated temperatures (e.g., 200°C), recent studies have explored more sustainable routes using catalytic processes or microwave-assisted synthesis techniques. These advancements not only improve yield but also reduce energy consumption and waste generation.
The role of computational chemistry in understanding the behavior of 2,2'-bipyridine complexes has also gained prominence. Molecular modeling techniques allow researchers to predict the structure-property relationships of these complexes before experimental synthesis. This approach has accelerated the discovery process by enabling rapid screening of potential candidates based on theoretical criteria such as binding affinity or electronic properties.
In conclusion, 366-18-7 plays a pivotal role across multiple scientific disciplines due to its unique structural features and functional versatility . As research continues , we can expect even more innovative applications emerging from studies involving this remarkable compound . Whether it's advancing pharmaceutical treatments , developing sustainable materials , or refining catalytic processes , 366-18-7 remains at forefront scientific progress .
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